4-sec-butylphenyl-N-methyl cyanamide
Description
4-sec-Butylphenyl-N-methyl cyanamide is an organonitrogen compound characterized by a para-substituted sec-butyl group on the phenyl ring and an N-methyl cyanamide (-N(CH₃)-CN) functional group.
Properties
Molecular Formula |
C12H16N2 |
|---|---|
Molecular Weight |
188.27 g/mol |
IUPAC Name |
(4-butan-2-ylphenyl)-methylcyanamide |
InChI |
InChI=1S/C12H16N2/c1-4-10(2)11-5-7-12(8-6-11)14(3)9-13/h5-8,10H,4H2,1-3H3 |
InChI Key |
VMGGBEYYHJLWLP-UHFFFAOYSA-N |
Canonical SMILES |
CCC(C)C1=CC=C(C=C1)N(C)C#N |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Cyanamide Derivatives
Structural and Functional Differences
The table below compares 4-sec-butylphenyl-N-methyl cyanamide with structurally related compounds:
Key Research Findings
(a) Phytotoxicity and Agricultural Utility
- Cyanamide (H₂NCN) : Reduces plant biomass by 20–30% in wheat due to oxidative stress but enhances resistance to Blumeria graminis (Bgt) .
- 4-sec-Butylphenyl-N-methyl cyanamide : The N-methyl group may mitigate phytotoxicity by slowing degradation, while the sec-butyl group could extend soil persistence .
(b) Chemical Reactivity
- NCTS : Efficient in cyanation reactions due to electrophilic nitrile and stabilizing sulfonamide group .
- 4-sec-Butylphenyl-N-methyl cyanamide : Steric hindrance from the sec-butyl group might reduce nucleophilicity at the cyanamide nitrogen, altering cycloaddition kinetics compared to smaller analogs .
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